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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B10861163 Get Quote

(S)-GLPG0974 is a research chemical and should be handled only by trained professionals in

a laboratory setting. The following information is intended to provide guidance on safety and

disposal in the absence of a specific Safety Data Sheet (SDS). All procedures must be

conducted in accordance with institutional, local, state, and federal regulations.

(S)-GLPG0974 is an experimental drug that functions as a potent and selective antagonist for

the free fatty acid receptor 2 (FFA2), also known as GPR43.[1][2][3] It is primarily used as a

pharmacological tool in research settings to investigate the role of the FFA2 receptor.[3] Given

its nature as a bioactive small molecule, proper handling and disposal are crucial to ensure the

safety of laboratory personnel and to prevent environmental contamination.

Summary of Key Compound Data
The following table summarizes essential information for (S)-GLPG0974, compiled from

available research and supplier data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10861163?utm_src=pdf-interest
https://www.benchchem.com/product/b10861163?utm_src=pdf-body
https://www.benchchem.com/product/b10861163?utm_src=pdf-body
https://www.medchemexpress.com/GLPG0974.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4917808/
https://en.wikipedia.org/wiki/GLPG0974
https://en.wikipedia.org/wiki/GLPG0974
https://www.benchchem.com/product/b10861163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name

4-[[(2R)-1-(1-benzothiophene-3-carbonyl)-2-

methylazetidine-2-carbonyl]-[(3-

chlorophenyl)methyl]amino]butanoic acid

Synonyms GLPG0974

Molecular Formula C₂₅H₂₅ClN₂O₄S

Molar Mass 485.00 g·mol⁻¹

Mechanism of Action
Potent and selective antagonist of Free Fatty

Acid Receptor 2 (FFA2/GPR43)

IC₅₀ 9 nM

Experimental Protocols for Proper Disposal
Since a specific Safety Data Sheet (SDS) for (S)-GLPG0974 with detailed disposal instructions

is not publicly available, researchers must adhere to general best practices for the disposal of

chemical waste in a laboratory setting. The overriding principle is that no laboratory activity

should begin without a clear plan for the disposal of all generated waste.[4]

Step 1: Waste Identification and Segregation

Classify the Waste: Treat all materials contaminated with (S)-GLPG0974 as hazardous

chemical waste. This includes:

Unused or expired pure compound.

Solutions containing (S)-GLPG0974.

Contaminated lab supplies (e.g., pipette tips, vials, gloves, absorbent paper).

Contaminated personal protective equipment (PPE).

Segregate Waste Streams: Do not mix (S)-GLPG0974 waste with other waste types unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[5]
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Solid Waste: Collect chemically contaminated solid waste, such as gloves and vials, in a

designated, clearly labeled container lined with a durable plastic bag.[6]

Liquid Waste: Collect liquid waste containing (S)-GLPG0974 in a dedicated, leak-proof,

and chemically compatible container.[7] For instance, acids and bases should not be

stored in metal containers.[7]

Sharps Waste: Any sharps (needles, scalpels) contaminated with (S)-GLPG0974 should

be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Step 2: Waste Containerization and Labeling

Use Appropriate Containers: Ensure all waste containers are in good condition, compatible

with the chemical waste, and can be securely sealed.[5] Do not fill liquid waste containers to

more than 90% capacity to prevent spills.[7]

Label Containers Clearly: All waste containers must be labeled with a "Hazardous Waste"

tag as soon as the first drop of waste is added.[8] The label should include:

The full chemical name: "(S)-GLPG0974".

An accurate list of all other constituents and their approximate percentages.

The date the waste was first added.

The specific hazards associated with the waste (e.g., "Toxic," "Irritant").

Step 3: Storage and Handling

Designated Storage Area: Store sealed waste containers in a designated satellite

accumulation area (SAA) within the laboratory.[8] This area should be secure, well-ventilated

(such as in a fume hood), and have secondary containment to catch any potential leaks.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling (S)-
GLPG0974 and its waste. This includes, at a minimum:

A lab coat.
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Safety glasses or goggles.

Chemical-resistant gloves.

Step 4: Final Disposal

Contact EHS: Never dispose of (S)-GLPG0974 or its contaminated materials down the drain

or in the regular trash.

Arrange for Pickup: Follow your institution's procedures to request a hazardous waste pickup

from the EHS department or a licensed hazardous waste disposal contractor.[8][9] The waste

will typically be transported to a specialized facility for incineration or other approved

treatment methods.[10]

(S)-GLPG0974 Mechanism of Action Visualization
(S)-GLPG0974 acts as an antagonist at the Free Fatty Acid Receptor 2 (FFA2), a G protein-

coupled receptor (GPCR).[2] When activated by its endogenous ligands, short-chain fatty acids

(SCFAs), FFA2 can couple to different G proteins (primarily Gαi/o and Gαq/11) to initiate

downstream signaling cascades that modulate inflammation and metabolic processes.[11][12]

[13] (S)-GLPG0974 blocks this activation, thereby inhibiting these downstream effects, such as

neutrophil migration.[2][14]
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Caption: FFA2 (GPR43) signaling pathway and inhibition by (S)-GLPG0974.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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